Cas no 1402174-37-1 (1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1402174-37-1
• MF: C₁₅H₁₈BClN₂O₂
• MW: 304.579622745514
• CID: 6625977
• PubChem ID: 66520915
• Update Time: 2026-03-11

1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(4-chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AKOS015946206
• 1402174-37-1
• 1-(4-Chlorophenyl)-1H-pyrazole-4-boronic acid pinacol ester
• G63066
• MFCD21099764
• 1-(4-chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C15H18BClN2O2/c1-14(2)15(3,4)21-16(20-14)11-9-18-19(10-11)13-7-5-12(17)6-8-13/h5-10H,1-4H3
• InChI Key： ZZYBSNLIEOCZBM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 304.1149857g/mol
• Monoisotopic Mass: 304.1149857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 412.3±25.0 °C(Predicted)
• pka: -0.86±0.10(Predicted)

Additional information on 1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1402174-37-1)

1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1402174-37-1) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique pyrazole core substituted with a 4-chlorophenyl group and a pinacol boronate ester moiety, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its molecular structure (C₁₅H₂₀BClN₂O₂) and boronate ester functionality are critical for applications in drug discovery, organic electronics, and agrochemical development.

The growing demand for boron-based compounds in medicinal chemistry has placed 1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole at the forefront of research. Its CAS No. 1402174-37-1 is frequently searched in academic databases and patent filings, reflecting its relevance in developing kinase inhibitors and PET imaging probes. Researchers are particularly interested in its role as a building block for targeted therapeutics, especially in oncology and neurodegenerative diseases. The compound’s boron atom enables precise molecular editing, aligning with trends in fragment-based drug design.

In the field of organic synthesis, this compound’s dioxaborolane group facilitates efficient C-C bond formation, a hot topic in green chemistry and catalysis. Recent publications highlight its utility in constructing biaryl scaffolds, which are essential for OLED materials and conductive polymers. The 4-chlorophenyl substituent further enhances its lipophilicity, a property leveraged in prodrug development. These attributes make it a recurring subject in queries about high-efficiency coupling reagents and advanced synthetic methodologies.

From an industrial perspective, CAS No. 1402174-37-1 is often discussed in contexts like scale-up synthesis and process optimization. Its stability under ambient conditions and compatibility with microwave-assisted reactions are frequently cited advantages. Environmental considerations also drive interest in its biodegradability profile, as industries seek sustainable alternatives to traditional reagents. Notably, its pyrazole-boronate hybrid structure aligns with the rising trend of multifunctional intermediates in crop protection formulations.

Analytical studies of 1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole emphasize techniques like NMR spectroscopy and HPLC purity analysis, addressing common search queries about quality control for boronic acid derivatives. The compound’s crystalline properties and solubility data are well-documented, supporting its use in formulation science. As the scientific community explores AI-driven molecular design, this compound’s structure-activity relationships (SAR) are increasingly modeled to predict new bioactive motifs.

In summary, 1-(4-Chlorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1402174-37-1) exemplifies the convergence of cutting-edge chemistry and applied research. Its dual utility in life sciences and material innovation ensures its continued prominence in both academic literature and industrial applications, answering pressing questions about next-generation synthetic tools and functional materials.